Cas no 903356-74-1 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide
• CAS No: 903356-74-1
• MF: C₂₃H₂₉FN₄O₂
• MW: 412.500368833542
• CID: 5494001
• Update Time: 2025-05-17

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(4-fluorophenyl)-2-(4-methyl-1-piperazinyl)ethyl]-N2-(1-phenylethyl)-
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide

• Inchi： 1S/C23H29FN4O2/c1-17(18-6-4-3-5-7-18)26-23(30)22(29)25-16-21(19-8-10-20(24)11-9-19)28-14-12-27(2)13-15-28/h3-11,17,21H,12-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： YXXZAANTXFBFKZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C(NC(C1=CC=CC=C1)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide

Introduction to N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 903356-74-1)

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide, a compound with the chemical identifier CAS No. 903356-74-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including 4-fluorophenyl, 4-methylpiperazin-1-yl, and 1-phenylethyl moieties, contributes to its unique chemical properties and biological activity.

The compound's molecular framework is designed to interact with biological targets in a highly specific manner, making it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The incorporation of a 4-fluorophenyl group in N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide is particularly noteworthy, as it has been shown to improve binding affinity and reduce susceptibility to enzymatic degradation.

In addition to its structural features, the compound's pharmacological profile has been extensively investigated. The combination of a piperazine ring and an ethylene diamine backbone provides a scaffold that can modulate various biological pathways. Specifically, the 4-methylpiperazin-1-yl moiety is known for its ability to enhance central nervous system penetration, making it a valuable component in the design of psychoactive drugs. This feature, coupled with the presence of a 1-phenylethyl group, which can contribute to receptor binding affinity, positions this compound as a versatile tool for pharmacological exploration.

The synthesis of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular architecture efficiently. These methods not only ensure high yield but also minimize the formation of unwanted byproducts, which is crucial for pharmaceutical applications.

Recent research has demonstrated the potential of this compound in addressing various therapeutic challenges. For instance, studies have shown that derivatives of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurological disorders. The ability of these compounds to modulate enzyme activity without significant off-target effects makes them attractive candidates for further development into therapeutic agents.

The role of computational modeling in understanding the pharmacological properties of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These computational approaches have helped researchers refine the structure-function relationships, leading to more informed decisions in drug design and optimization.

In conclusion, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 903356-74-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex therapeutic challenges.